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Compound of Interest

Compound Name: 7-Bromo-4H-chromen-4-one

Cat. No.: B180414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 7-Bromo-4H-chromen-4-one. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Safety Precautions
7-Bromo-4H-chromen-4-one is a chemical compound that requires careful handling due to its

potential health hazards.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Signal Word: Warning[1]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 7-
Bromo-4H-chromen-4-one.
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes or full-face

protection against chemical

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or Butyl rubber gloves

are recommended for handling

halogenated aromatic

compounds. Ensure gloves are

of a suitable thickness and are

inspected for defects before

each use.

Body Protection Laboratory Coat
A flame-resistant lab coat that

fastens securely is required.

Footwear Closed-toe Shoes
Shoes must fully cover the

feet.

Respiratory Protection Not generally required

Use in a well-ventilated area or

a chemical fume hood. If dusts

are generated and ventilation

is inadequate, a NIOSH-

approved particulate respirator

may be necessary.

Quantitative Data Summary
The following table summarizes key quantitative data for 7-Bromo-4H-chromen-4-one.
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Property Value

Molecular Formula C₉H₅BrO₂

Molecular Weight 225.04 g/mol

Physical Form Solid[1]

Storage Temperature Room temperature[1]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedure for handling 7-Bromo-4H-chromen-4-
one within a laboratory setting.

4.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[2] Keep the container tightly closed and protected

from light.[1]

4.2. Handling and Use

Designated Area: All handling of 7-Bromo-4H-chromen-4-one should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment: Don the appropriate PPE as specified in Section 2 before

handling the compound.

Weighing and Transfer: When weighing or transferring the solid material, use techniques that

minimize dust generation. A spatula or scoop should be used.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.
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Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the handling area.

4.3. Spill Management

Minor Spills (Solid):

Restrict access to the spill area.

Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.

Collect the spilled material into a clearly labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then with soap

and water.

All cleanup materials must be disposed of as hazardous waste.

Major Spills:

Evacuate the immediate area and alert others.

If the spill is large or in a poorly ventilated area, evacuate the entire laboratory and contact

your institution's emergency response team.

Prevent the spill from entering drains or waterways.

Disposal Plan
7-Bromo-4H-chromen-4-one is a halogenated organic compound and must be disposed of as

hazardous waste.

Waste Segregation:

Collect all waste containing 7-Bromo-4H-chromen-4-one in a dedicated, clearly labeled

hazardous waste container.
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This container should be specifically designated for "Halogenated Organic Waste."

Do not mix with non-halogenated waste streams.

Container Labeling:

The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "7-Bromo-4H-chromen-4-one," and a list of any other constituents.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and well-ventilated.

Keep the container tightly sealed except when adding waste.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of 7-Bromo-4H-chromen-4-one down the drain or in the regular trash.

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for 7-Bromo-4H-chromen-4-one.
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Caption: Safe Handling Workflow for 7-Bromo-4H-chromen-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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